![molecular formula C23H25NO5 B2513523 1'-(3-(2,4-dimethoxyphenyl)propanoyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one CAS No. 1797140-03-4](/img/structure/B2513523.png)
1'-(3-(2,4-dimethoxyphenyl)propanoyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one
Description
The compound “1’-(3-(2,4-dimethoxyphenyl)propanoyl)-3H-spiro[isobenzofuran-1,4’-piperidin]-3-one” is a complex organic molecule. It has a molecular formula of C11H14O3 . The compound is related to 1-Propanone, 1-(2,4-dimethoxyphenyl)- .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple aromatic rings and functional groups. The IUPAC Standard InChI is InChI=1S/C11H14O3/c1-4-10(12)9-6-5-8(13-2)7-11(9)14-3/h5-7H,4H2,1-3H3 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 194.2271 . Other physical and chemical properties such as boiling point, density, and others are not directly available in the search results.Scientific Research Applications
Spiropiperidine Synthesis
Spiropiperidines, including structures akin to 1'-(3-(2,4-dimethoxyphenyl)propanoyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one, have seen a surge in popularity within drug discovery programs due to their potential to explore new areas of three-dimensional chemical space. Recent methodologies have focused on the synthesis of spiropiperidines, aiming to exploit their versatility for various pharmacological applications. Techniques involve the formation of the spiro-ring on preformed piperidine rings or vice versa, indicating a broad synthetic interest in these compounds for their medicinal chemistry potential (Griggs, Tape, & Clarke, 2018).
Antioxidant Activity
Recent studies have highlighted the importance of developing drugs with antioxidant activities, given the role of oxidative stress in various diseases. Spirocyclic derivatives, potentially including the one , have been reviewed for their antioxidant properties. This is significant as oxidative stress is implicated in the progression of diseases such as cancer, diabetes, and neurodegenerative disorders. Spiro compounds, owing to their structural versatility, have been identified as promising candidates for antioxidant drug development, underscoring the relevance of researching compounds like 1'-(3-(2,4-dimethoxyphenyl)propanoyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one in this context (Acosta-Quiroga et al., 2021).
properties
IUPAC Name |
1'-[3-(2,4-dimethoxyphenyl)propanoyl]spiro[2-benzofuran-3,4'-piperidine]-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25NO5/c1-27-17-9-7-16(20(15-17)28-2)8-10-21(25)24-13-11-23(12-14-24)19-6-4-3-5-18(19)22(26)29-23/h3-7,9,15H,8,10-14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDWVMEYTNHIGFD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CCC(=O)N2CCC3(CC2)C4=CC=CC=C4C(=O)O3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1'-(3-(2,4-dimethoxyphenyl)propanoyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one | |
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